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Compound of Interest

Compound Name: N-Cyclohexylmaleimide

Cat. No.: B155184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of N-
Cyclohexylmaleimide, with a specific focus on its melting point. The information is presented
to support research, development, and quality control activities involving this compound.

Core Physical Properties

N-Cyclohexylmaleimide is a white to off-white crystalline solid at room temperature.[1] It is a
derivative of maleic acid and is utilized in various chemical syntheses, particularly in polymer
chemistry.[1]

The following table summarizes the key physical and chemical properties of N-
Cyclohexylmaleimide compiled from various sources.
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Property Value References
Melting Point 89-91 °C [2][3]

87.0t0 91.0 °C [4][5]

87-90 °C [6]

=86 °C (Initial Melting Point) [7]

Boiling Point 132 °C/ 17 mmHg [2][8]
297.8+£9.0 °C at 760 mmHg [3]

Molecular Formula C10H13NO2 [2][3]
Molecular Weight 179.22 g/mol [2]
Density 1.226+0.06 g/cm3 (Predicted) [2]

1.2+0.1 g/cm3

[3]

White to Almost white powder

Appearance to lump [4115]
White flakes [6]

White or light yellow crystal [7]

CAS Number 1631-25-0 [2][31[41[6]

Experimental Protocol: Melting Point Determination

The melting point of a crystalline solid is a critical physical property for its identification and

purity assessment. A common and reliable method for determining the melting point is the

capillary melting point technique.

Objective: To determine the melting point range of a solid sample of N-Cyclohexylmaleimide.

Materials and Apparatus:

* N-Cyclohexylmaleimide sample
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Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

e Sample Preparation:

o Ensure the N-Cyclohexylmaleimide sample is completely dry. If necessary, dry the
sample in a desiccator or a vacuum oven at a temperature below its expected melting
point.

o Place a small amount of the crystalline sample into a mortar and grind it into a fine powder
using a pestle.

e Loading the Capillary Tube:

o Tamp the open end of a capillary tube into the powdered sample to pack a small amount
of the solid into the tube.

o Invert the tube and gently tap it on a hard surface to cause the powder to fall to the
bottom, sealed end.

o Repeat until the packed sample height is approximately 2-3 mm.

e Melting Point Measurement:

o Place the loaded capillary tube into the heating block of the melting point apparatus.

o Set the apparatus to heat at a rapid rate initially until the temperature is about 15-20 °C
below the expected melting point of N-Cyclohexylmaleimide (approximately 89-91 °C).

o Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the
sample and the thermometer.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b155184?utm_src=pdf-body
https://www.benchchem.com/product/b155184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Observe the sample closely through the magnifying eyepiece.

o Data Recording:

o Record the temperature at which the first drop of liquid appears. This is the beginning of
the melting range.

o Continue to observe and record the temperature at which the entire solid sample has
completely melted into a clear liquid. This is the end of the melting range.

o The recorded melting point should be a range (e.g., 89.5 - 90.8 °C). A narrow melting
range (typically less than 2 °C) is indicative of a pure compound.

e Post-Measurement:
o Allow the apparatus to cool down before performing any subsequent measurements.
o Use a fresh capillary tube for each new sample measurement.

Visualizations

The following diagram illustrates the interconnectedness of the fundamental physical properties
of N-Cyclohexylmaleimide.
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Caption: Interrelation of N-Cyclohexylmaleimide's physical properties.

This diagram outlines the sequential steps involved in the experimental determination of the
melting point using the capillary method.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b155184?utm_src=pdf-body-img
https://www.benchchem.com/product/b155184?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

(Start: Obtain Sample)

1. Sample Preparation
(Dry and Grind)

2. Load Capillary Tube

3. Place in Apparatus

4. Heat Rapidly to
~15-20°C below MP

.

5. Heat Slowly
(1-2°C / min)

6. Observe & Record
Start of Melting

7. Observe & Record
End of Melting

(End: Report Melting Range)

Click to download full resolution via product page

Caption: Workflow for Capillary Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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